2-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)ethanol

• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 2-(4-aminoimidazo[4,5-c]quinolin-1-yl)ethanol
• InChI: InChI=1S/C12H12N4O/c13-12-10-11(16(5-6-17)7-14-10)8-3-1-2-4-9(8)15-12/h1-4,7,17H,5-6H2,(H2,13,15)
• InChI Key: OWKZMVASJFEUKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(=N2)N)N=CN3CCO

Description

2-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)ethanol is a useful research compound. Its molecular formula is C12H12N4O and its molecular weight is 228.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.0 g (0.016 mole) of 4-chloro-1-(2-hydroxyethyl)-1H-imidazo[4,5-c]quinoline (from Example 118) and 30 ml of 10% ammonia in methanol was heated in a steel bomb for 12 hours at 150° C. The resulting solid was separated from the cooled mixture by filtration, and was washed sequentially with water and methanol. The air-dried solid was recrystallized from N,N-dimethylformamide to provide white solid 1-(2-hydroxyethyl)-1H-imidazo[4,5-c]-quinolin-4-amine, m.p. 260°-262° C. Analysis: Calculated for C12H12N4O: % C, 63.1; % H, 5.3; % N, 24.5; Found: % C, 63.0; % H, 5.2; % N, 24.3.